Cas no 114951-44-9 (3-pyridine carbaldehyde diacetate)

• Product Name: 3-pyridine carbaldehyde diacetate
• CAS No: 114951-44-9
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 2876830
• PubChem ID: 13928726
• Update Time: 2025-11-01

3-pyridine carbaldehyde diacetate Chemical and Physical Properties

Names and Identifiers

• 3-pyridine carbaldehyde diacetate
• Methanediol, 1-(3-pyridinyl)-, 1,1-diacetate
• SCHEMBL17072863
• 114951-44-9
• F18625
• Methanediol,1-(3-pyridinyl)-,1,1-diacetate

• Inchi： 1S/C10H11NO4/c1-7(12)14-10(15-8(2)13)9-4-3-5-11-6-9/h3-6,10H,1-2H3
• InChI Key： BTACSLWJOGFBAX-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C1C=NC=CC=1)OC(C)=O

Computed Properties

• Exact Mass: 209.06900
• Monoisotopic Mass: 209.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.49000
• LogP: 1.20640

Additional information on 3-pyridine carbaldehyde diacetate

3-Pyridine Carbaldehyde Diacetate (CAS No. 114951-44-9): An Overview of Its Properties and Applications

3-Pyridine carbaldehyde diacetate (CAS No. 114951-44-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-pyridinecarboxaldehyde diacetate, is a derivative of pyridine, a fundamental heterocyclic organic compound with a wide range of applications in both academic and industrial settings.

The structure of 3-pyridine carbaldehyde diacetate consists of a pyridine ring with a carbaldehyde group at the 3-position, which is further derivatized with two acetyl groups. This unique structural configuration imparts the compound with specific chemical and physical properties that make it valuable in various synthetic processes and biological studies.

In terms of its physical properties, 3-pyridine carbaldehyde diacetate is typically a solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain synthetic reactions where controlled solubility is required.

The chemical reactivity of 3-pyridine carbaldehyde diacetate is primarily centered around the carbonyl group and the pyridine ring. The carbonyl group can participate in various nucleophilic addition reactions, making it useful as a building block in the synthesis of more complex molecules. Additionally, the pyridine ring can undergo electrophilic substitution reactions, further expanding its synthetic utility.

In the context of medicinal chemistry, 3-pyridine carbaldehyde diacetate has been explored for its potential as a precursor in the synthesis of bioactive compounds. Recent studies have shown that derivatives of this compound exhibit promising pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 3-pyridine carbaldehyde diacetate demonstrated significant inhibition of tumor growth in vitro and in vivo models.

The biological activity of 3-pyridine carbaldehyde diacetate and its derivatives can be attributed to their ability to modulate key biological pathways. The pyridine ring provides a scaffold for the introduction of functional groups that can interact with specific biological targets. For example, the carbonyl group can form covalent bonds with cysteine residues on protein surfaces, leading to selective inhibition of enzyme activity.

In addition to its medicinal applications, 3-pyridine carbaldehyde diacetate has found use in other areas such as materials science and analytical chemistry. In materials science, it has been utilized as a ligand in the synthesis of metal complexes with unique electronic and optical properties. These complexes have potential applications in catalysis and sensing technologies.

In analytical chemistry, 3-pyridine carbaldehyde diacetate has been employed as a derivatizing agent for enhancing the detection sensitivity of certain analytes. Its ability to form stable adducts with target molecules makes it useful in chromatographic and spectroscopic analyses.

The synthesis of 3-pyridine carbaldehyde diacetate typically involves the reaction of 3-pyridinecarboxaldehyde with acetic anhydride under appropriate conditions. This reaction can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Safety considerations are an important aspect when handling any chemical compound. While 3-pyridine carbaldehyde diacetate is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

In conclusion, 3-pyridine carbaldehyde diacetate (CAS No. 114951-44-9) is a multifaceted compound with diverse applications in medicinal chemistry, materials science, and analytical chemistry. Its unique structural features and chemical reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and mechanisms of action, it is likely that this compound will play an increasingly important role in various scientific disciplines.